Cas no 1909305-50-5 (2,2,5,5-tetramethylpiperidine hydrochloride)

2,2,5,5-Tetramethylpiperidine hydrochloride is a sterically hindered amine compound with the molecular formula C9H20ClN. This crystalline solid is commonly utilized as a precursor or intermediate in organic synthesis, particularly in the preparation of nitroxide radicals for polymerization control and as a stabilizing agent. Its steric hindrance imparts stability to reactive intermediates, making it valuable in free-radical chemistry. The hydrochloride form enhances solubility in polar solvents, facilitating handling in aqueous or protic environments. The compound’s rigid piperidine structure and methyl substitution contribute to its effectiveness in applications requiring controlled reactivity, such as catalysis and polymer modification. It is characterized by high purity and consistent performance in synthetic workflows.
2,2,5,5-tetramethylpiperidine hydrochloride structure
1909305-50-5 structure
Product Name:2,2,5,5-tetramethylpiperidine hydrochloride
CAS No:1909305-50-5
MF:
MW:
MDL:MFCD29055034
CID:4628414
PubChem ID:121553230
Update Time:2025-10-30

2,2,5,5-tetramethylpiperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 2,2,5,5-tetramethylpiperidine hydrochloride
    • MDL: MFCD29055034

2,2,5,5-tetramethylpiperidine hydrochloride Pricemore >>

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Additional information on 2,2,5,5-tetramethylpiperidine hydrochloride

2,2,5,5-Tetramethylpiperidine Hydrochloride: A Comprehensive Overview

2,2,5,5-Tetramethylpiperidine hydrochloride (CAS No. 1909305-50-5) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of piperidine derivatives, which are widely studied due to their structural versatility and potential applications in drug design. The molecule consists of a piperidine ring with four methyl groups attached at the 2 and 5 positions, along with a hydrochloride counterion. This structure contributes to its unique chemical properties and biological activity.

The synthesis of 2,2,5,5-tetramethylpiperidine hydrochloride involves a series of well-established organic reactions. Typically, the starting material is a piperidine derivative that undergoes alkylation or acylation to introduce the methyl groups at the specified positions. The hydrochloride salt is formed by protonation of the nitrogen atom in the piperidine ring under acidic conditions. This process ensures the stability and solubility of the compound, making it suitable for various applications.

Recent studies have highlighted the potential of 2,2,5,5-tetramethylpiperidine hydrochloride as a building block in medicinal chemistry. Its rigid structure and steric hindrance make it an ideal candidate for designing bioactive molecules with specific pharmacological profiles. For instance, researchers have explored its use in developing ligands for G-protein coupled receptors (GPCRs), which are critical targets in drug discovery.

In terms of biological activity, 2,2,5,5-tetramethylpiperidine hydrochloride has shown promising results in preclinical models. It exhibits moderate affinity for certain neurotransmitter systems, suggesting potential applications in treating central nervous system disorders such as anxiety or depression. Furthermore, its ability to modulate ion channels has been investigated in recent studies.

The structural features of 2,2,5,5-tetramethylpiperidine hydrochloride also make it a valuable tool in chemical synthesis. Its bulky methyl groups provide steric protection during reaction sequences, enabling selective transformations that are otherwise challenging to achieve. This property has been exploited in the construction of complex natural product analogs.

From an industrial perspective, 2,2,5,5-tetramethylpiperidine hydrochloride is often used as an intermediate in the production of specialty chemicals and pharmaceuticals. Its stability under various reaction conditions and compatibility with diverse functional groups make it a versatile reagent in organic synthesis.

In conclusion, 2,2,5,tetramethylpiperidine hydrochloride (CAS No. 1909305-50-5) is a compound with multifaceted applications across chemistry and pharmacology. Its unique structure and properties continue to drive innovative research and development efforts in these fields.

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